Cas no 23279-19-8 (4'-[(β-D-Glucopyranosyl)oxy]-5-hydroxy-3,3',6,7-tetramethoxyflavone)

• Product Name: 4'-[(β-D-Glucopyranosyl)oxy]-5-hydroxy-3,3',6,7-tetramethoxyflavone
• CAS No: 23279-19-8
• MF: C₂₅H₂₈O₁₃
• MW: 536.482028961182
• CID: 287035
• Update Time: 2024-02-29

4'-[(β-D-Glucopyranosyl)oxy]-5-hydroxy-3,3',6,7-tetramethoxyflavone Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-[4-(b-D-glucopyranosyloxy)-3-methoxyphenyl]-5-hydroxy-3,6,7-trimethoxy-
• 4'-[(β-D-Glucopyranosyl)oxy]-5-hydroxy-3,3',6,7-tetramethoxyflavone
• Chrysosplenol B, 4'-b-D-glucopyranoside
• ChrysosplenosideB (8CI)
• Chrysosplenoside B
• CID 101939801
• 4H-1-Benzopyran-4-one, 2-[4-(β-D-glucopyranosyloxy)-3-methoxyphenyl]-5-hydroxy-3,6,7-trimethoxy-
• Chrysosplenin

• Inchi： 1S/C25H28O13/c1-32-12-7-10(5-6-11(12)37-25-21(31)20(30)17(27)15(9-26)38-25)22-24(35-4)19(29)16-13(36-22)8-14(33-2)23(34-3)18(16)28/h5-8,15,17,20-21,25-28,30-31H,9H2,1-4H3/t15-,17-,20+,21-,25-/m1/s1
• InChI Key： RHTMFBCTQXIHQT-STBHGANZSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=CC(C2=C(C(C3C(=C(C(=CC=3O2)OC)OC)O)=O)OC)=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 851
• Topological Polar Surface Area: 183
• XLogP3: 0.604999999999999

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides